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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides immediate, essential safety and logistical

information for the handling of 2,3-Dihydroxypropyl methacrylate (CAS: 5919-74-4), a

compound utilized in polymer chemistry and the development of drug delivery systems.[1][2]

Adherence to these guidelines is critical for minimizing risks and ensuring the integrity of your

research.

Hazard Identification and Personal Protective
Equipment (PPE)
2,3-Dihydroxypropyl methacrylate is classified with several hazards, necessitating the use of

appropriate personal protective equipment. It is known to cause serious eye irritation and skin

irritation.[3][4] Additionally, it may cause respiratory irritation and is suspected of damaging

fertility or the unborn child.[3][5]

Quantitative Safety Data Summary:
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Hazard Classification GHS Code Description

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Reproductive toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Recommended Personal Protective Equipment (PPE):

Body Part Protection Standard/Specification

Eyes/Face

Safety glasses with side-

shields, chemical splash

goggles, face shield

NIOSH (US) or EN 166 (EU)

approved

Skin

Chemical-resistant gloves

(inspect before use), complete

protective suit

Select according to the

concentration and amount of

the dangerous substance at

the specific workplace.

Respiratory
Particle respirator for nuisance

exposures

Type P95 (US) or Type P1 (EU

EN 143)

General
Eyewash station and safety

shower
Should be readily accessible

Experimental Workflow for Handling 2,3-
Dihydroxypropyl Methacrylate
The following diagram outlines the procedural steps for the safe handling of 2,3-
Dihydroxypropyl methacrylate, from initial preparation to final disposal.
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Experimental Workflow for 2,3-Dihydroxypropyl Methacrylate

Preparation

Handling

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)

Weigh/measure chemical in a designated area

Perform experimental procedure

Decontaminate work surfaces

Dispose of contaminated PPE and waste in a sealed, labeled container

Arrange for professional waste disposal
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Caption: Procedural workflow for safe handling of 2,3-Dihydroxypropyl methacrylate.
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Detailed Protocols
Handling and Storage:

Always handle 2,3-Dihydroxypropyl methacrylate in a well-ventilated area, preferably

within a chemical fume hood.[3][6]

Avoid contact with skin and eyes by wearing the appropriate PPE.[3]

After handling, wash hands and any exposed skin thoroughly.[5]

Store the compound in a tightly closed container in a cool, dry, and dark place, under an inert

atmosphere.[7] Recommended storage temperature is between 2-8°C.[3][7]

Accidental Release Measures:

In the event of a spill, evacuate personnel to a safe area.[3] Use personal protective equipment

and ensure adequate ventilation.[3] Avoid breathing vapors, mist, or gas.[3] Contain the spill

and collect the material with an inert absorbent. Place the collected material into a suitable,

closed container for disposal.[3] Do not allow the product to enter drains.[3]

First Aid Procedures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5]

In case of skin contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician if irritation persists.[3][5]

In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do.[5] Seek immediate medical attention.[3][5]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3][5]

Disposal Plan
All waste containing 2,3-Dihydroxypropyl methacrylate must be treated as hazardous waste.
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Dispose of the chemical and any contaminated materials through a licensed professional

waste disposal service.[3]

Contaminated packaging should be disposed of as unused product.[3]

Do not dispose of the material with household garbage or allow it to reach the sewage

system.[4]

Personal Protective Equipment (PPE) Logical
Relationship
The following diagram illustrates the relationship between the identified hazards and the

required personal protective equipment.

PPE Selection Based on Chemical Hazards

Identified Hazards

Required Personal Protective Equipment

Eye Irritation (H319)

Safety Goggles/Face Shield

Skin Irritation (H315)

Protective Gloves Protective Clothing

Respiratory Irritation (H335)

Respiratory Protection

Reproductive Toxicity (H361)
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Caption: Relationship between hazards and required PPE for 2,3-Dihydroxypropyl
methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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